Cas no 1537082-33-9 (5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-)

5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-, is a versatile heterocyclic compound featuring a pyrimidine core substituted with a formyl group, a chloro moiety, and a 3-hydroxy-pyrrolidinyl side chain. This structure imparts reactivity suitable for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. The presence of both aldehyde and hydroxyl groups enhances its utility as a bifunctional intermediate, enabling selective modifications. The chloro substituent offers additional reactivity for nucleophilic displacement reactions. Its well-defined molecular architecture ensures consistency in synthetic applications, while the pyrrolidinyl group contributes to potential bioactivity. This compound is particularly useful in the development of targeted small-molecule therapeutics and specialized chemical intermediates.

5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- structure

1537082-33-9 structure

Product Name:5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-

CAS No:1537082-33-9

MF:C₉H₁₀ClN₃O₂

MW:227.647600650787

CID:6444907

Update Time:2025-06-08

5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-
- 4-Chloro-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde
- Inchi： 1S/C9H10ClN3O2/c10-8-7(4-14)9(12-5-11-8)13-2-1-6(15)3-13/h4-6,15H,1-3H2
- InChI Key： BXJRCTNSBAMQIX-UHFFFAOYSA-N
- SMILES： C1=NC(N2CCC(O)C2)=C(C=O)C(Cl)=N1

Experimental Properties

Density: 1.507±0.06 g/cm3(Predicted)
Boiling Point: 453.7±45.0 °C(Predicted)
pka: 14.18±0.20(Predicted)

5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-725301-1.0g	4-chloro-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde	1537082-33-9		1g	$0.0	2023-06-07

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Additional information on 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)-

Research Brief on 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- (CAS: 1537082-33-9)

The compound 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- (CAS: 1537082-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the importance of 5-Pyrimidinecarboxaldehyde derivatives as key building blocks for the synthesis of novel therapeutic agents. The presence of the 4-chloro and 3-hydroxy-1-pyrrolidinyl substituents in this particular compound enhances its reactivity and makes it a valuable scaffold for the development of kinase inhibitors and other small-molecule drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective inhibitors targeting specific oncogenic kinases.

In terms of synthetic methodology, advances in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to 5-Pyrimidinecarboxaldehyde derivatives. Researchers have employed palladium-catalyzed cross-coupling reactions and organocatalytic strategies to access this compound with high yield and purity. These developments are critical for scaling up production and ensuring the compound's availability for further pharmacological evaluation.

Biological evaluations of 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- have revealed promising activity against a range of molecular targets. In vitro assays have shown that this compound exhibits inhibitory effects on several protein kinases involved in cancer cell proliferation. Additionally, its unique structural features contribute to improved pharmacokinetic properties, such as enhanced solubility and metabolic stability, which are crucial for drug development.

Looking ahead, the potential applications of this compound extend beyond oncology. Preliminary data suggest its utility in the design of anti-inflammatory and antiviral agents, broadening its impact in pharmaceutical research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(3-hydroxy-1-pyrrolidinyl)- (CAS: 1537082-33-9) represents a promising chemical entity with diverse applications in drug discovery. Continued research into its synthetic pathways, biological mechanisms, and therapeutic potential will undoubtedly contribute to the advancement of chemical biology and medicinal chemistry.